1,1,3-Triphenyl-3-(piperidin-1-yl)propane-1,2-diol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,1,3-Triphenyl-3-(piperidin-1-yl)propane-1,2-diol is a chemical compound known for its unique structure and potential applications in various fields. This compound features a piperidine ring attached to a propane-1,2-diol backbone, with three phenyl groups attached to the carbon atoms. Its molecular formula is C26H29NO2.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1,1,3-Triphenyl-3-(piperidin-1-yl)propane-1,2-diol typically involves multi-step organic reactions. One common method includes the reaction of triphenylmethanol with piperidine in the presence of a suitable catalyst. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product yield.
Industrial Production Methods: Industrial production of this compound may involve large-scale organic synthesis techniques, utilizing automated reactors
Properties
CAS No. |
6628-54-2 |
---|---|
Molecular Formula |
C26H29NO2 |
Molecular Weight |
387.5 g/mol |
IUPAC Name |
1,1,3-triphenyl-3-piperidin-1-ylpropane-1,2-diol |
InChI |
InChI=1S/C26H29NO2/c28-25(24(21-13-5-1-6-14-21)27-19-11-4-12-20-27)26(29,22-15-7-2-8-16-22)23-17-9-3-10-18-23/h1-3,5-10,13-18,24-25,28-29H,4,11-12,19-20H2 |
InChI Key |
WCNZEPPRMMCDML-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(CC1)C(C2=CC=CC=C2)C(C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.